Cas no 485777-14-8 (2-Cyano-3-(2,6-dichlorophenyl)-N-(2-phenylethyl)-2-propenamide)

2-Cyano-3-(2,6-dichlorophenyl)-N-(2-phenylethyl)-2-propenamide is a synthetic organic compound featuring a cyanoacrylamide backbone with dichlorophenyl and phenylethyl substituents. Its structure imparts potential reactivity as an electrophilic acceptor, making it useful in synthetic chemistry applications, particularly in the formation of conjugated systems or as an intermediate in heterocyclic synthesis. The dichlorophenyl group enhances steric and electronic effects, while the phenylethyl moiety may influence solubility and binding interactions. This compound is of interest in medicinal chemistry research due to its structural resemblance to bioactive molecules, suggesting possible applications in inhibitor design or structure-activity relationship studies. Handling requires standard precautions for nitrile-containing compounds.
2-Cyano-3-(2,6-dichlorophenyl)-N-(2-phenylethyl)-2-propenamide structure
485777-14-8 structure
Product Name:2-Cyano-3-(2,6-dichlorophenyl)-N-(2-phenylethyl)-2-propenamide
CAS No:485777-14-8
MF:C18H14Cl2N2O
MW:345.22256231308
CID:5456017
PubChem ID:2494439
Update Time:2025-10-28

2-Cyano-3-(2,6-dichlorophenyl)-N-(2-phenylethyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

    • (E)-2-Cyano-3-(2,6-dichlorophenyl)-N-(2-phenylethyl)prop-2-enamide
    • AKOS001042215
    • EN300-26578098
    • 485777-14-8
    • 2-cyano-3-(2,6-dichlorophenyl)-n-(2-phenylethyl)prop-2-enamide
    • Z44322560
    • 2-Cyano-3-(2,6-dichlorophenyl)-N-(2-phenylethyl)-2-propenamide
    • Inchi: 1S/C18H14Cl2N2O/c19-16-7-4-8-17(20)15(16)11-14(12-21)18(23)22-10-9-13-5-2-1-3-6-13/h1-8,11H,9-10H2,(H,22,23)
    • InChI Key: HJQQKNQBTOWQAJ-UHFFFAOYSA-N
    • SMILES: C(NCCC1=CC=CC=C1)(=O)C(C#N)=CC1=C(Cl)C=CC=C1Cl

Computed Properties

  • Exact Mass: 344.0483185g/mol
  • Monoisotopic Mass: 344.0483185g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 52.9Ų

Experimental Properties

  • Density: 1.309±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 575.0±50.0 °C(Predicted)
  • pka: 11.73±0.46(Predicted)

2-Cyano-3-(2,6-dichlorophenyl)-N-(2-phenylethyl)-2-propenamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26578098-0.05g
2-cyano-3-(2,6-dichlorophenyl)-N-(2-phenylethyl)prop-2-enamide
485777-14-8 95.0%
0.05g
$246.0 2025-03-20

Additional information on 2-Cyano-3-(2,6-dichlorophenyl)-N-(2-phenylethyl)-2-propenamide

2-Cyano-3-(2,6-Dichlorophenyl)-N-(2-Phenylethyl)-2-Propenamide: A Comprehensive Overview

The compound with CAS No. 485777-14-8, known as 2-Cyano-3-(2,6-dichlorophenyl)-N-(2-phenylethyl)-2-propenamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a cyano group, a dichlorophenyl moiety, and an N-(2-phenylethyl) substituent. These structural features contribute to its intriguing chemical properties and potential applications in drug design and development.

Recent studies have highlighted the biological activity of this compound, particularly its ability to modulate key cellular pathways. Researchers have demonstrated that 2-Cyano-3-(2,6-dichlorophenyl)-N-(2-phenylethyl)-2-propenamide exhibits potent inhibitory effects on certain enzymes associated with inflammatory processes. This makes it a promising candidate for the development of anti-inflammatory agents. Moreover, its structural versatility allows for further modification to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The incorporation of the dichlorophenyl group is particularly challenging due to its sensitivity to certain reaction conditions. However, advancements in catalytic methods and the use of novel reagents have significantly improved the efficiency of this synthesis pathway. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the demands of modern drug discovery.

In terms of applications, 2-Cyano-3-(2,6-dichlorophenyl)-N-(2-phenylethyl)-2-propenamide has shown potential in the field of oncology. Preclinical studies suggest that it may inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. While these findings are still in the early stages, they provide a strong foundation for further investigation into its therapeutic potential.

Another area of interest lies in the compound's ability to act as a scaffold for drug design. Its modular structure allows chemists to explore various substitutions and modifications, enabling the creation of derivatives with enhanced biological activity. For instance, researchers have successfully synthesized analogs with improved solubility and reduced toxicity, which are critical factors for drug candidates.

From an environmental perspective, the synthesis and handling of CAS No. 485777-14-8 must adhere to strict safety protocols to minimize any potential risks. The compound's stability under various conditions has been thoroughly investigated, ensuring its safe use in laboratory settings and during scale-up processes.

In conclusion, 2-Cyano-3-(2,6-dichlorophenyl)-N-(2-phenylethyl)-2-propenamide represents a fascinating example of how modern organic chemistry can contribute to the advancement of medicinal science. With ongoing research focusing on its biological activity, synthetic optimization, and therapeutic applications, this compound holds immense promise for future innovations in drug development.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd